Cas no 914347-73-2 (5-Bromo-2-(piperidin-3-yloxy)pyrimidine)

• Product Name: 5-Bromo-2-(piperidin-3-yloxy)pyrimidine
• CAS No: 914347-73-2
• MF: C₉H₁₂BrN₃O
• MW: 258.115080833435
• MDL: MFCD08460367
• CID: 890164
• PubChem ID: 45036934
• Update Time: 2025-05-24

5-Bromo-2-(piperidin-3-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(piperidin-3-yloxy)pyrimidine
• 5-bromo-2-piperidin-3-yloxypyrimidine
• 5-Bromo-2-(3-piperidinyloxy)pyrimidine (ACI)
• DS-10379
• CS-0155414
• 5-Bromo-2-[(piperidin-3-yl)oxy]pyrimidine
• DB-001579
• AKOS013185961
• SB43228
• DTXSID00661756
• EN300-1893483
• 914347-73-2

• MDL： MFCD08460367
• Inchi： 1S/C9H12BrN3O/c10-7-4-12-9(13-5-7)14-8-2-1-3-11-6-8/h4-5,8,11H,1-3,6H2
• InChI Key： HBAYDUMSWQKSEP-UHFFFAOYSA-N
• SMILES： BrC1C=NC(OC2CCCNC2)=NC=1

Computed Properties

• Exact Mass: 257.01600
• Monoisotopic Mass: 257.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.04000
• LogP: 1.69870

5-Bromo-2-(piperidin-3-yloxy)pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-2-(piperidin-3-yloxy)pyrimidine

5-Bromo-2-(piperidin-3-yloxy)pyrimidine: A Comprehensive Overview

5-Bromo-2-(piperidin-3-yloxy)pyrimidine (CAS No. 914347-73-2) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its pyrimidine ring system, bromine substituent, and piperidinyl group, exhibits a diverse range of biological activities that make it a valuable molecule for drug discovery and development. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential applications.

The core structure of 5-Bromo-2-(piperidin-3-yloxy)pyrimidine consists of a pyrimidine ring, which is a six-membered aromatic heterocycle containing two nitrogen atoms. The bromine atom is attached at the 5-position, while the piperidinyl group is linked via an oxygen atom at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and bioavailability. The pyrimidine ring is particularly significant due to its resemblance to purine nucleotides, which are fundamental building blocks of DNA and RNA.

Recent studies have highlighted the potential of 5-Bromo-2-(piperidin-3-yloxy)pyrimidine as a lead compound in the development of antiviral agents. Its ability to inhibit key viral enzymes, such as proteases and polymerases, has been extensively investigated. For instance, researchers have demonstrated that this compound can effectively target the main protease (Mpro) of SARS-CoV-2, the virus responsible for COVID-19. This finding underscores its potential role in combating emerging viral pathogens and highlights the importance of further preclinical studies to evaluate its efficacy and safety.

In addition to its antiviral properties, 5-Bromo-2-(piperidin-3-yloxy)pyrimidine has shown promise in anticancer research. The compound's ability to modulate key signaling pathways, such as the PI3K/Akt/mTOR pathway, suggests its potential as a chemotherapeutic agent. Recent experiments using cancer cell lines have revealed that this compound induces apoptosis and inhibits cell proliferation by targeting specific oncogenic pathways. These findings align with growing trends in personalized medicine, where compounds like 5-Bromo-2-(piperidin-3-yloxy)pyrimidine could be tailored to target specific genetic mutations in tumors.

The synthesis of 5-Bromo-2-(piperidin-3-yloxy)pyrimidine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of intermediate pyrimidine derivatives and subsequent functionalization with bromine and piperidinyl groups. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. These improvements not only enhance scalability but also reduce costs, making this compound more accessible for large-scale studies.

From an analytical standpoint, 5-Bromo-2-(piperidin-3-yloxy)pyrimidine has been thoroughly characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses confirm the compound's purity and structural integrity, which are critical for ensuring reproducibility in biological assays. Furthermore, computational modeling studies using software like Gaussian and AutoDock have provided insights into its molecular interactions with target proteins, aiding in rational drug design.

Looking ahead, the continued exploration of 5-Bromo-2-(piperidin-3-yloxy)pyrimidine holds immense potential for advancing therapeutic interventions across various disease areas. Its dual functionality as an antiviral and anticancer agent positions it as a versatile candidate for future drug pipelines. As research progresses, it is anticipated that this compound will contribute significantly to the development of novel therapeutics that address unmet medical needs.